3-allyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-prop-2-enyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C21H16F3N3OS/c1-2-10-27-19(28)18-17(15-8-3-4-9-16(15)25-18)26-20(27)29-12-13-6-5-7-14(11-13)21(22,23)24/h2-9,11,25H,1,10,12H2
• InChI Key: QOXQPWIXNILIDQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H16F3N3OS
• Molecular Weight: 415.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It has an indole and pyrimidine ring which are common structures in many biological molecules. The trifluoromethyl group attached to the benzyl group is a common motif in medicinal chemistry due to its ability to modulate the chemical properties of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the indole and pyrimidine rings, the introduction of the allyl and benzyl groups, and the incorporation of the trifluoromethyl group. Without specific literature or patents, it’s hard to provide a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D structure may be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The allyl group could undergo reactions with electrophiles, the sulfur atom in the thioether could be oxidized, and the trifluoromethyl group could potentially undergo various transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its biological activity and potential use as a pharmaceutical compound.